4-Bromodihydro-2H-pyran-3(4H)-one

• Molecular Formula: C5H7BrO2
• Molecular Weight: 179.01 g/mol
• IUPAC Name: 4-bromooxan-3-one
• InChI: InChI=1S/C5H7BrO2/c6-4-1-2-8-3-5(4)7/h4H,1-3H2
• InChI Key: LDRTUIYKMLBTKT-UHFFFAOYSA-N
• Canonical SMILES: C1COCC(=O)C1Br

Description

4-Bromodihydro-2H-pyran-3(4H)-one is a heterocyclic organic compound that features a bromine atom attached to a dihydropyran ring

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-Bromodihydro-2H-pyran-3(4H)-one typically involves the bromination of dihydropyran derivatives. One common method is the bromination of 3,4-dihydro-2H-pyran-3-one using bromine or N-bromosuccinimide (NBS) in the presence of a catalyst such as iron(III) bromide. The reaction is usually carried out in an inert